Cas no 1539475-66-5 (1-Azido-2-bromo-3-methylbenzene)

• Product Name: 1-Azido-2-bromo-3-methylbenzene
• CAS No: 1539475-66-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD24150766
• CID: 5244120
• PubChem ID: 81710080
• Update Time: 2025-11-02

1-Azido-2-bromo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Azido-2-bromo-3-methylbenzene

• MDL： MFCD24150766
• Inchi： 1S/C7H6BrN3/c1-5-3-2-4-6(7(5)8)10-11-9/h2-4H,1H3
• InChI Key： NRTKZPMTQAGQCJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1Br)=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides

Additional information on 1-Azido-2-bromo-3-methylbenzene

1-Azido-2-bromo-3-methylbenzene: A Versatile Building Block in Medicinal Chemistry

1-Azido-2-bromo-3-methylbenzene (CAS No. 1539475-66-5) represents a pivotal compound in the field of medicinal chemistry due to its unique combination of functional groups that enable diverse synthetic pathways. This molecule features a bromine substituent at the 2-position, a methyl group at the 3-position, and an azido group at the 1-position, creating a multifunctional scaffold with significant potential for drug discovery. Recent studies have highlighted its role in the development of targeted therapies and prodrug strategies, making it a focal point in modern pharmaceutical research.

The azido group in 1-Azido-2-bromo-3-methylbenzene is particularly noteworthy for its utility in click chemistry applications. The azide-alkyne cycloaddition reaction, a cornerstone of modern synthetic methodologies, allows for the efficient construction of complex molecules with high selectivity. This property has been leveraged in the synthesis of antiviral agents and anti-cancer drugs, where the azido group serves as a versatile handle for further functionalization. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated the use of this compound as a precursor in the development of RNA interference (RNAi) therapeutics, showcasing its adaptability in advanced therapeutic platforms.

The bromine substituent at the 2-position of 1-Azido-2-bromo-3-methylbenzene introduces additional synthetic flexibility. Bromine is a common leaving group in nucleophilic substitution reactions, enabling the molecule to participate in a wide range of coupling reactions. This characteristic has been exploited in the synthesis of biaryl compounds, which are prevalent in G-protein-coupled receptor (GPCR) modulators. A recent breakthrough in 2,3-dihydro-1,4-benzodiazepine derivatives, reported in *Organic & Biomolecular Chemistry*, utilized this compound as a key intermediate, underscoring its role in the design of central nervous system (CNS) drugs.

The methyl group at the 3-position contributes to the stereochemical diversity of 1-Azido-2-bromo-3-methylbenzene, influencing its reactivity and biological activity. This substituent can be modified through radical-mediated reactions or electrophilic substitutions, generating derivatives with tailored pharmacological profiles. In the context of antibacterial drug development, researchers have explored the potential of this compound to generate beta-lactam analogs, which could address the growing challenge of antimicrobial resistance. A 2024 study in *Antimicrobial Agents and Chemotherapy* highlighted the efficacy of such derivatives against multidrug-resistant pathogens, emphasizing the molecule's relevance in infectious disease research.

From a synthetic chemistry perspective, 1-Azido-2-bromo-3-methylbenzene is a valuable intermediate due to its ability to undergo electrophilic aromatic substitution and radical halogenation. These reactions are critical in the construction of heterocyclic systems, which are prevalent in targeted cancer therapies. For example, the synthesis of quinazoline derivatives using this compound has been reported in *European Journal of Medicinal Chemistry*, where the resulting compounds demonstrated selective inhibition of kinase targets involved in oncogenic signaling pathways.

In the realm of drug discovery, 1-Azido-2-bromo-3-methylbenzene has been investigated for its potential as a prodrug precursor. Prodrugs are designed to enhance bioavailability and selectivity, and the azido group in this compound can be selectively cleaved under physiological conditions to release the active pharmaceutical ingredient. This property has been explored in the development of oral formulations for chronic diseases, where improved drug delivery is essential. A recent clinical trial reported in *Clinical Pharmacology & Therapeutics* showcased the efficacy of such prodrugs in diabetes management, highlighting the molecule's role in pharmacokinetic optimization.

The structural versatility of 1-Azido-2-bromo-3-methylbenzene also extends to its use in biomaterials science. Researchers are exploring its potential in the synthesis of biodegradable polymers and drug-eluting coatings for medical devices. These applications leverage the molecule's chemical stability and functional group reactivity to create materials with controlled drug release profiles. A 2023 review in *Advanced Drug Delivery Reviews* discussed the integration of such compounds into nanocarriers, which could revolutionize targeted drug delivery systems.

From a mechanistic standpoint, the azido group in 1-Azido-2-bromo-3-methylbenzene can act as a radical trap, facilitating radical cascade reactions that generate complex molecular architectures. This property has been utilized in the synthesis of polysaccharide derivatives with anticoagulant properties, which are being explored for cardiovascular disease applications. A 2024 study in *Biomaterials* demonstrated the effectiveness of such derivatives in in vivo models, underscoring the molecule's potential in biomedical engineering.

Moreover, 1-Azido-2-bromo-3-methylbenzene has found applications in combinatorial chemistry and high-throughput screening. Its structural simplicity allows for the rapid synthesis of diverse libraries, which are essential for drug discovery pipelines. These libraries have been used to identify lead compounds with desired biological activities, such as anti-inflammatory agents and neuroprotective drugs. A 2023 article in *Chemical Biology & Drug Design* highlighted the success of such approaches in the development of novel therapeutics for neurodegenerative disorders.

Despite its promising applications, the synthetic challenges associated with 1-Azido-2-bromo-3-methylbenzene require careful consideration. The selectivity of electrophilic substitution reactions and the stability of the azido group under various reaction conditions are critical factors in its synthesis. Researchers are actively developing catalytic methods and mild reaction conditions to enhance the efficiency and yield of its derivatives. These advancements are crucial for the scalable production of therapeutic agents and industrial chemicals.

In conclusion, 1-Azido-2-bromo-3-methylbenzene represents a versatile building block in modern chemistry and pharmaceutical science. Its unique combination of functional groups and chemical reactivity makes it an invaluable intermediate in the synthesis of complex molecules with diverse biological applications. As research continues to uncover new synthetic pathways and biological targets, the role of this compound in innovative drug development is expected to grow significantly, further solidifying its importance in the chemical sciences.